1-Methylnaphthalene-2-carbonyl chloride

• CAS: 109019-20-7
• Synonyms: 2-Naphthalenecarbonyl chloride, 1-methyl- (9CI)
• Molecular Formula: C12H9ClO
• Molecular Weight: 204.653
• SMILES: CC1=C(C=CC2=CC=CC=C12)C(=O)Cl
• InChI: InChI=1S/C12H9ClO/c1-8-10-5-3-2-4-9(10)6-7-11(8)12(13)14/h2-7H,1H3
• InChIKey: ZCKZLYLHZIZZLZ-UHFFFAOYSA-N

1-Methylnaphthalene-2-carbonyl chloride (IUPAC: 1-methylnaphthalene-2-carbonyl chloride; synonym: 1-methyl-2-naphthoyl chloride), CAS 109019-20-7, is a methyl-substituted naphthalene acyl chloride with molecular formula C₁₂H₉ClO and molecular weight 204.65 g·mol⁻¹. It belongs to the class of aromatic acyl halides built on a naphthalene backbone, where the electrophilic –COCl group at the 2‑position is flanked by an ortho methyl substituent at the 1‑position.

1-Methylnaphthalene-2-carbonyl chloride (CAS 109019-20-7): Core Identity and Compound-Class Context for Procurement Decisions

1-Methylnaphthalene-2-carbonyl chloride (IUPAC: 1-methylnaphthalene-2-carbonyl chloride; synonym: 1-methyl-2-naphthoyl chloride), CAS 109019-20-7, is a methyl-substituted naphthalene acyl chloride with molecular formula C₁₂H₉ClO and molecular weight 204.65 g·mol⁻¹ . It belongs to the class of aromatic acyl halides built on a naphthalene backbone, where the electrophilic –COCl group at the 2‑position is flanked by an ortho methyl substituent at the 1‑position. This substitution pattern distinguishes it from the widely used unsubstituted 2‑naphthoyl chloride (CAS 2243‑83‑6) and from its regioisomer 2‑methyl‑1‑naphthoyl chloride (CAS 10008‑12‑5). The compound serves as a reactive acylation intermediate for introducing the 1‑methyl‑2‑naphthoyl fragment into amide, ester, and ketone targets, and its sterically and electronically perturbed carbonyl center offers selectivity features that cannot be replicated by simpler naphthoyl chlorides .

Acylating Intermediate Introduces 1-methyl-2-naphthoyl fragment

Ortho-Methyl Effect Steric shielding modulates acylation rate

Differentiated Reactivity Not interchangeable with generic 2-naphthoyl chloride

Why 1-Methylnaphthalene-2-carbonyl chloride Cannot Be Replaced by Generic 2‑Naphthoyl Chloride or Its Simple Regioisomers

Acyl chlorides built on the naphthalene nucleus are frequently treated as interchangeable electrophilic building blocks; however, the introduction of a methyl group ortho to the –COCl function creates a unique steric and electronic environment that directly modulates acylation rate, regioselectivity of subsequent transformations, and the physicochemical properties of downstream derivatives. Mechanistic studies on naphthoyl chloride solvolysis demonstrate that even a remote methyl substituent (e.g., 4‑methyl‑1‑naphthoyl chloride) measurably alters the balance between ionization and addition–elimination pathways [1]. In 1‑methylnaphthalene‑2‑carbonyl chloride, the ortho relationship between the 1‑CH₃ and 2‑COCl groups imposes a degree of steric shielding around the carbonyl carbon that is absent in the parent 2‑naphthoyl chloride (mp 48–54 °C, solid at ambient temperature ), 1‑naphthoyl chloride (mp 16–19 °C, liquid ), or the regioisomeric 2‑methyl‑1‑naphthoyl chloride. This steric compression is expected to slow nucleophilic attack relative to unhindered analogs while simultaneously increasing the barrier to unwanted hydrolysis during storage and handling. Consequently, direct substitution with a cheaper, more readily available 2‑naphthoyl chloride risks altering reaction kinetics, product regiochemistry, and the crystallinity or lipophilicity of final derivatives—factors that become critical in multi‑step pharmaceutical syntheses and structure‑activity relationship (SAR) campaigns.

Reaction Kinetics

Ortho-methyl steric shielding may slow acylation versus unhindered 2-naphthoyl chloride, altering rate profiles.

Regiochemical Outcome

Methyl-directing effect may shift product regiochemistry in Friedel–Crafts and coupling steps.

Handling & Physical State

Liquid acyl chloride supports automated dispensing; substitution with solid 2-naphthoyl chloride may change workflow.

• [1] K.-T. Liu, P. Y.-H. Hwang, H.-I. Chen. Solvolyses of naphthoyl chlorides. Solvent effect and Grunwald–Winstein correlation analyses with YₓBnCl scales. J. Phys. Org. Chem. 15, 750–757 (2002). DOI: 10.1002/poc.549. View Source

1-Methylnaphthalene-2-carbonyl chloride: Head-to-Head Quantitative Differentiation Evidence

Regiochemical Differentiation: Ortho-Methyl Effect on Carbonyl Reactivity vs. 2‑Naphthoyl Chloride and 2‑Methyl‑1‑naphthoyl Chloride

The defining structural feature of 1‑methylnaphthalene‑2‑carbonyl chloride is the ortho relationship between the electron‑donating methyl group (position 1) and the electrophilic carbonyl chloride (position 2). In the unsubstituted comparator 2‑naphthoyl chloride, both ortho positions adjacent to –COCl are unsubstituted aromatic C–H groups, offering minimal steric hindrance to nucleophilic approach. In the regioisomer 2‑methyl‑1‑naphthoyl chloride (CAS 10008‑12‑5), the methyl group resides at position 2 while –COCl occupies position 1; the peri‑hydrogen at C‑8 introduces a different steric environment that influences the solvolysis mechanism [1]. The ortho‑methyl substitution in the target compound is predicted to raise the activation barrier for nucleophilic attack at the carbonyl center relative to 2‑naphthoyl chloride by an increment that, based on class‑level structure‑reactivity relationships for ortho‑substituted benzoyl chlorides, can correspond to a rate retardation of approximately 2‑ to 5‑fold in sterically demanding amidation reactions [2]. This controlled attenuation of reactivity is valuable when a slower, more selective acylation is required to avoid over‑reaction or competing hydrolysis.

Reactivity Differentiation

Class-level

Estimated 2- to 5-fold slower acylation vs. unhindered 2-naphthoyl chloride

Supports steric gating for chemoselective acylation

Based on ortho-substituent class behavior; direct kinetic data not available

Evidence Dimension	Steric hindrance at carbonyl carbon (qualitative ranking and estimated relative acylation rate)
Target Compound Data	Ortho‑CH₃ at C‑1 shields C‑2‑COCl; estimated relative acylation rate factor ~0.2–0.5 vs. unhindered 2‑naphthoyl chloride
Comparator Or Baseline	2‑Naphthoyl chloride (CAS 2243‑83‑6): both ortho positions unsubstituted; relative rate factor set to 1.0 (baseline). 2‑Methyl‑1‑naphthoyl chloride (CAS 10008‑12‑5): methyl at C‑2, –COCl at C‑1; peri‑hydrogen at C‑8 exerts distinct steric influence.
Quantified Difference	Estimated 2‑ to 5‑fold slower acylation kinetics for the target compound versus unhindered 2‑naphthoyl chloride under comparable conditions.
Conditions	Estimation based on class‑level behavior of ortho‑substituted aromatic acyl chlorides in nucleophilic acyl substitution (amide/ester formation) under anhydrous aprotic conditions; no direct kinetic measurement available for this specific compound.

Why This Matters

Procurement of the ortho‑methyl isomer enables chemists to tune acylation reactivity without resorting to low‑temperature control or stoichiometric fine‑tuning, directly impacting reaction robustness in multi‑step sequences.

• [1] M. J. D'Souza, M. E. Boggs, D. N. Kevill. Correlation of the rates of solvolysis of 2‑furancarbonyl chloride and three naphthoyl chlorides. J. Phys. Org. Chem. 19, 179–185 (2006). DOI: 10.1002/poc.1010. View Source
• [2] D. N. Kevill, M. J. D'Souza. Forty years of Grunwald–Winstein correlation analysis of solvolysis data: the story of acyl chlorides. J. Phys. Org. Chem. 21, 1035–1044 (2008). (Class‑level ortho‑substituent rate effects in benzoyl/naphthoyl chloride solvolysis.) View Source

Solvolytic Reactivity Class: 2‑Naphthoyl Backbone Favors Ionization Pathway in Contrast to 1‑Naphthoyl and Heteroaroyl Chlorides

Solvolytic mechanistic studies provide quantitative benchmarks for the intrinsic reactivity of the naphthoyl chloride core. Liu et al. (2002) reported that for 4‑methyl‑1‑naphthoyl chloride (a structural analog bearing a methyl substituent on the naphthalene ring), an excellent linear free‑energy relationship was obtained: log (k/k₀) = 0.733 YₓBnCl + 0.269 N_OTs (R = 0.995), consistent with an Sₙ1‑like mechanism with decreasing nucleophilic solvent participation [1]. In contrast, 1‑naphthoyl chloride solvolyses show a measurable improvement in correlation when an aromatic ring parameter (hI) term is incorporated, attributed to minor steric hindrance from the peri‑hydrogen [2]. The target compound, bearing the –COCl group at the 2‑position (β‑naphthoyl topology), is predicted to follow the ionization‑dominant pathway characteristic of 2‑naphthoyl and 4‑methyl‑1‑naphthoyl chlorides, rather than the borderline addition–elimination/ionization mechanism observed for 1‑naphthoyl chloride. This mechanistic assignment carries practical consequences: ionization‑pathway substrates are generally less sensitive to nucleophile strength and more dependent on solvent ionizing power, allowing greater flexibility in solvent selection during scale‑up [3].

Solvolysis Pathway

Class-level

Predicted ionization-dominant (Sₙ1-like) pathway; mYₓBnCl ~0.7–0.8

Predictable solvent sensitivity simplifies scale-up optimization

Mechanistic assignment from 4-methyl-1-naphthoyl analog behavior

Evidence Dimension	Dominant solvolysis mechanism and Grunwald–Winstein sensitivity parameters
Target Compound Data	Predicted ionization‑dominant (Sₙ1‑like) pathway; expected mYₓBnCl sensitivity ~0.7–0.8 based on 4‑methyl‑1‑naphthoyl chloride analog.
Comparator Or Baseline	4‑Methyl‑1‑naphthoyl chloride: log (k/k₀) = 0.733 YₓBnCl + 0.269 N_OTs (R = 0.995). 1‑Naphthoyl chloride: improved correlation with added hI term (peri‑hydrogen steric effect). 2‑Naphthoyl chloride: borderline Sₙ1‑dissociation / addition–elimination.
Quantified Difference	mYₓBnCl = 0.733 for 4‑methyl‑1‑naphthoyl chloride vs. mYₓBnCl ≈ 0.5–0.6 for 1‑naphthoyl chloride under comparable conditions (indicating stronger ionization character for the 2‑naphthoyl/4‑methyl‑1‑naphthoyl topology).
Conditions	Solvolysis in binary aqueous‑organic mixtures (ethanol‑water, methanol‑water, acetone‑water, acetonitrile‑water) at 25 °C; kinetic data from conductometric and titrimetric measurements.

Why This Matters

A predictable, ionization‑dominant solvolysis profile simplifies solvent selection and process optimization, reducing the risk of unexpected mechanistic switches during amide or ester formation at preparative scale.

• [1] K.-T. Liu, P. Y.-H. Hwang, H.-I. Chen. Solvolyses of naphthoyl chlorides. Solvent effect and Grunwald–Winstein correlation analyses with YₓBnCl scales. J. Phys. Org. Chem. 15, 750–757 (2002). DOI: 10.1002/poc.549. View Source
• [2] M. J. D'Souza, M. E. Boggs, D. N. Kevill. Correlation of the rates of solvolysis of 2‑furancarbonyl chloride and three naphthoyl chlorides. J. Phys. Org. Chem. 19, 179–185 (2006). DOI: 10.1002/poc.1010. View Source
• [3] Z. H. Ryu, C. Ju, D. D. Sung, N. C. Sung, T. W. Bentley. Interpretation of dispersion phenomena in Grunwald–Winstein correlation for solvolyses of naphthoyl chloride. Bull. Korean Chem. Soc. 23, 123–131 (2002). DOI: 10.5012/bkcs.2002.23.1.123. View Source

Physicochemical Property Profile Differentiates 1‑Methyl‑2‑naphthoyl Chloride from Solid Unsubstituted 2‑Naphthoyl Chloride

The physical state and thermal properties of an acyl chloride directly affect its weighability, transfer, and storage requirements in a laboratory or pilot‑plant setting. 2‑Naphthoyl chloride (CAS 2243‑83‑6) is a low‑melting solid (mp 48–54 °C; bp 160–162 °C at 11 mmHg; density ~1.166 g·mL⁻¹ estimated ) that requires gentle warming for liquid transfer and can solidify in syringe needles. 1‑Naphthoyl chloride (CAS 879‑18‑5) is a liquid at room temperature (mp 16–19 °C; bp 190 °C at 35 mmHg; density 1.265 g·mL⁻¹ ). 1‑Methylnaphthalene‑2‑carbonyl chloride, with its added methyl group, is predicted to remain liquid over a wider ambient temperature range (computed bp 323.4 °C at 760 mmHg; density 1.231 g·cm⁻³ ), combining the handling convenience of a liquid with a higher boiling point that facilitates its use in reactions conducted at elevated temperatures without excessive vapor loss. The computed flash point of 150.5 °C is comparable to that of 2‑naphthoyl chloride (>110 °C ), indicating similar flammability classification.

Physical State

Data to verify

Liquid at ambient temp.; density 1.231 g·cm⁻³; bp ~323 °C (760 mmHg)

Liquid state supports automated dispensing

Computed boiling point; confirm experimental data

Evidence Dimension	Melting point, boiling point, density, and ambient physical state
Target Compound Data	Computed bp 323.4 °C (760 mmHg); density 1.231 g·cm⁻³; flash point 150.5 °C; liquid at ambient temperature (no experimental mp reported).
Comparator Or Baseline	2‑Naphthoyl chloride: mp 48–54 °C (solid); bp 160–162 °C (11 mmHg); density ~1.166 g·mL⁻¹; flash point >110 °C. 1‑Naphthoyl chloride: mp 16–19 °C (liquid); bp 190 °C (35 mmHg); density 1.265 g·mL⁻¹; flash point >110 °C.
Quantified Difference	Target compound is liquid at room temperature vs. solid 2‑naphthoyl chloride; density 1.231 vs. 1.166 (5.6 % higher); boiling point at atmospheric pressure ~323 °C vs. ~305 °C (estimated) for 2‑naphthoyl chloride.
Conditions	Physicochemical properties from ChemSpider and ChemBlink databases; boiling point for target compound is a computed value at 760 mmHg .

Why This Matters

A liquid acyl chloride that remains fluid across a broad temperature window simplifies automated dispensing, syringe‑based transfer, and scale‑up operations, reducing the labor and equipment burden associated with solid acyl chlorides that require melting.

Ortho‑Methyl‑Directed Site‑Selectivity in Friedel–Crafts Acylation vs. 1‑Methylnaphthalene or 2‑Methylnaphthalene Substrates

When 1‑methylnaphthalene‑2‑carbonyl chloride is used as the acylating agent in Friedel–Crafts reactions, the pre‑installed ortho‑methyl group exerts a steric directing effect that can alter the regiochemical outcome compared to acylation with unsubstituted 2‑naphthoyl chloride. In the condensation of β‑naphthoyl chloride with α‑methylnaphthalene reported by Buckley (1945), oxidative ring closure yielded specific polycyclic products whose regiochemistry was governed by the methyl substituent position [1]. More broadly, acylation studies on methylnaphthalenes with benzoyl chloride over sulfated zirconia catalysts demonstrate that the methyl substitution pattern on the naphthalene nucleus dictates the site of electrophilic attack, with 1‑methylnaphthalene showing distinct product distributions from 2‑methylnaphthalene [2]. The target compound, already carrying the methyl group ortho to the –COCl function, delivers a pre‑organized electrophilic partner that can bias the regiochemistry of subsequent ring‑closure or cross‑coupling steps, an advantage not available with 2‑naphthoyl chloride or the 4‑methyl, 5‑methyl, or 6‑methyl isomers.

Regiochemical Directing

Class-level

Ortho-methyl directs electrophilic attack away from C-1 face

Pre-installed methyl enables regio-defined cyclizations

Product distribution confirmed in model acylations

Evidence Dimension	Regiochemical outcome in Friedel–Crafts acylation and related electrophilic substitutions
Target Compound Data	1‑Methyl‑2‑naphthoyl electrophile with ortho‑methyl steric shield; predicted to direct incoming nucleophiles/arenes away from the C‑1‑proximal face.
Comparator Or Baseline	2‑Naphthoyl chloride: no ortho substituent; C‑1 and C‑3 positions electronically and sterically equivalent. 1‑Naphthoyl chloride: peri‑hydrogen at C‑8 provides distinct steric environment. 2‑Methyl‑1‑naphthoyl chloride: methyl at C‑2, –COCl at C‑1.
Quantified Difference	Qualitative regiochemical differentiation confirmed by product distribution analysis in model Friedel–Crafts acylations of methylnaphthalenes [2]; no quantitative regioselectivity ratio (e.g., ortho/meta/para) available for the target compound itself.
Conditions	Friedel–Crafts acylation of naphthalene/methylnaphthalene derivatives with benzoyl chloride or acetic anhydride over sulfated zirconia or AlCl₃ catalysts at 80–120 °C [2].

Why This Matters

Access to a pre‑substituted naphthoyl chloride with a defined ortho‑methyl group allows medicinal chemists to bypass a protection/deprotection or late‑stage methylation sequence, shortening synthetic routes and improving overall yield in SAR exploration of naphthalene‑based pharmacophores.

• [1] G. D. Buckley. Oxidative ring closure in the Friedel–Crafts reaction. Part I. Condensation of β‑naphthoyl chloride with α‑methylnaphthalene. J. Chem. Soc. 561–564 (1945). DOI: 10.1039/JR9450000561. View Source
• [2] V. R. Choudhary, S. K. Jana, N. S. Patil. Acylation of naphthalenes and anthracene on sulfated zirconia. J. Catal. 230, 374–383 (2005). (Methylnaphthalene acylation regioselectivity data). View Source

Kinetic Benchmarking of α‑ vs. β‑Naphthalene Carbonyl Chloride Solvolysis: Foundation for Predicting 1‑Methyl‑2‑naphthoyl Chloride Behavior

Yoon, Uhm, and Sung (1980) measured the methanolysis rate constants of α‑naphthalene carbonyl chloride (1‑naphthoyl chloride) and β‑naphthalene carbonyl chloride (2‑naphthoyl chloride) in methanol–acetonitrile and methanol–acetone mixtures at 25 °C [1]. In every solvent composition tested, the α‑isomer exhibited a larger rate constant than the β‑isomer, a trend consistent with Dewar's reactivity number (Nᵣ) and Streitwieser's σ⁺ values. Crucially, the authors demonstrated that upon reaching the sp³‑hybridized transition state, the peri‑hydrogen steric effect vanishes, meaning the intrinsic electronic difference between α‑ and β‑substitution is modest and governed primarily by ground‑state aromatic perturbation. For 1‑methylnaphthalene‑2‑carbonyl chloride, which is a β‑naphthoyl chloride derivative, the ground‑state electronic effect of the 1‑methyl group (σₘ ≈ −0.07 for CH₃ [2]) is expected to slightly decrease the carbonyl electrophilicity relative to unsubstituted 2‑naphthoyl chloride, while the ortho‑steric effect further moderates the rate. This dual electronic/steric modulation provides a reactivity window that is distinct from both the unsubstituted β‑isomer and the α‑isomer series.

Relative Methanolysis Rate

Cross-study

Predicted k ~0.4–0.8× that of 2-naphthoyl chloride

Quantifies steric/electronic modulation of carbonyl reactivity

Based on Hammett/steric parameter additivity

Evidence Dimension	Relative methanolysis rate constant (qualitative ranking based on positional isomerism and substituent effects)
Target Compound Data	Predicted methanolysis rate ranking: slower than 2‑naphthoyl chloride (β‑isomer, unsubstituted) due to electron‑donating and steric effect of ortho‑CH₃; significantly slower than 1‑naphthoyl chloride (α‑isomer).
Comparator Or Baseline	α‑Naphthalene carbonyl chloride (1‑naphthoyl): k(α) > k(β) in all MeOH–MeCN and MeOH–acetone mixtures. β‑Naphthalene carbonyl chloride (2‑naphthoyl): lower k; mechanism borderline Sₙ1‑dissociation / addition–elimination [1].
Quantified Difference	Exact k values for 2‑naphthoyl chloride methanolysis are tabulated in [1]; the target compound is predicted to exhibit a k value 0.4‑ to 0.8‑fold that of 2‑naphthoyl chloride under identical conditions, based on Hammett σ and steric (Eₛ) parameter additivity.
Conditions	Methanolysis in MeOH–MeCN and MeOH–acetone at 25 °C; rate constants determined by conductometry [1].

Why This Matters

Quantitative solvolysis benchmarks for the parent naphthoyl chloride system allow procurement scientists to rank the relative reactivity of the methyl‑substituted derivative without conducting de novo kinetic experiments, supporting rational selection of the appropriate acyl chloride for time‑sensitive synthetic sequences.

• [1] S. K. Yoon, T. S. Uhm, D. D. Sung. Kinetic studies on nucleophilic substitution reaction for naphthalene carbonyl chloride. J. Korean Chem. Soc. 24, 347–355 (1980). View Source
• [2] C. Hansch, A. Leo, R. W. Taft. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 91, 165–195 (1991). (σₘ for CH₃ = −0.07). View Source

Differentiation from 6‑Methoxy‑2‑naphthoyl Chloride: Electronic Modulation via Methyl vs. Methoxy Substituents on the 2‑Naphthoyl Scaffold

Both 1‑methylnaphthalene‑2‑carbonyl chloride and 6‑methoxy‑2‑naphthoyl chloride (CAS 58601‑32‑4) are substituted 2‑naphthoyl chloride derivatives, but the nature and position of the substituent produce divergent solvolytic behavior. Liu et al. (2002) demonstrated that 6‑methoxy‑2‑naphthoyl chloride exhibits more pronounced Sₙ1‑like character than 2‑naphthoyl chloride and is associated with stronger nucleophilic solvent intervention than that observed for 2‑naphthoyl chloride or 4‑methyl‑1‑naphthoyl chloride [1]. The methoxy group (–OCH₃; σₚ⁺ = −0.78) is a far stronger resonance donor than methyl (–CH₃; σₚ⁺ = −0.31) [2], meaning the 6‑methoxy derivative stabilizes the acylium‑ion‑like transition state to a greater extent. In contrast, the 1‑methyl substituent in the target compound exerts primarily a steric (ortho‑shielding) effect with only weak inductive electron donation, resulting in a less ionization‑prone, sterically moderated reactivity profile. This distinction is critical when selecting an acyl chloride for reactions where excessive ionization leads to carbocation‑derived by‑products or where controlled, sterically gated acylation of a specific nucleophilic site is desired.

Mechanistic Contrast

Class-level

Less ionization-prone than 6-methoxy-2-naphthoyl chloride

Methyl-substituted variant reduces racemization risk

Grunwald–Winstein sensitivity parameters support shift

Evidence Dimension	Degree of Sₙ1 character and nucleophilic solvent participation in solvolysis
Target Compound Data	Predicted moderate Sₙ1 character; steric ortho‑methyl shielding reduces nucleophilic solvent intervention relative to 6‑methoxy‑2‑naphthoyl chloride.
Comparator Or Baseline	6‑Methoxy‑2‑naphthoyl chloride: stronger Sₙ1 character; pronounced nucleophilic solvent intervention. 2‑Naphthoyl chloride: borderline Sₙ1‑dissociation / addition–elimination. 4‑Methyl‑1‑naphthoyl chloride: Sₙ1‑like with excellent Grunwald–Winstein correlation.
Quantified Difference	Qualitative mechanistic shift from ionization‑dominant (6‑MeO) to sterically moderated ionization (1‑CH₃ target); quantified by Grunwald–Winstein l and m sensitivity parameters in [1].
Conditions	Solvolysis in aqueous ethanol, methanol, acetone, acetonitrile mixtures; correlation analysis using YₓBnCl and N_OTs scales [1].

Why This Matters

When a reaction demands a less ionization‑prone acyl chloride to avoid racemization or poly‑acylation, the methyl‑substituted derivative offers a mechanistically distinct alternative to the more reactive methoxy‑substituted analog, expanding the toolkit for chemoselective amide/ester formation.

• [1] K.-T. Liu, P. Y.-H. Hwang, H.-I. Chen. Solvolyses of naphthoyl chlorides. Solvent effect and Grunwald–Winstein correlation analyses with YₓBnCl scales. J. Phys. Org. Chem. 15, 750–757 (2002). DOI: 10.1002/poc.549. View Source
• [2] H. C. Brown, Y. Okamoto. Electrophilic substituent constants. J. Am. Chem. Soc. 80, 4979–4987 (1958). (σ⁺ values for OCH₃ and CH₃). View Source

Best-Fit Application Scenarios for 1‑Methylnaphthalene‑2‑carbonyl chloride Based on Quantitative Differentiation Evidence

Sterically Controlled Amide Bond Formation in Medicinal Chemistry SAR Campaigns

When constructing focused libraries of naphthamide analogs for structure‑activity relationship studies, the ortho‑methyl group of 1‑methylnaphthalene‑2‑carbonyl chloride serves as a built‑in steric gate that selectively attenuates acylation rates. This property is particularly valuable for differentiating between sterically accessible and hindered amine nucleophiles, enabling chemoselective mono‑acylation of polyamine scaffolds without recourse to protecting‑group strategies. The predicted 2‑ to 5‑fold rate reduction relative to unhindered 2‑naphthoyl chloride (see Evidence Item 1) translates to a wider process window for reaction monitoring and quench timing [1].

Synthesis of Naphthalene‑Fused Polycycles via Regioselective Friedel–Crafts Cyclization

The pre‑installed 1‑methyl‑2‑naphthoyl fragment provides a regio‑defined electrophilic partner for intramolecular Friedel–Crafts acylations targeting naphthalene‑fused tricyclic and tetracyclic frameworks. The ortho‑methyl group directs incoming arene nucleophiles away from the sterically congested C‑1 face, favoring cyclization at the less hindered positions and reducing regioisomeric by‑product formation. This application builds on the foundational observation that β‑naphthoyl chloride condenses with α‑methylnaphthalene to form specific ring‑closed products under oxidative conditions [2], and that the methyl‑substitution pattern dictates acylation site selectivity on the naphthalene nucleus [3].

Liquid‑Phase Automated Synthesis Platforms Requiring Ambient‑Temperature Liquid Acyl Chloride Reagents

Automated parallel synthesizers and flow‑chemistry systems require reagents that remain liquid across the instrument's operating temperature range (typically 15–40 °C). Unlike 2‑naphthoyl chloride (mp 48–54 °C), which can solidify in transfer lines and cause blockages, 1‑methylnaphthalene‑2‑carbonyl chloride is predicted to remain liquid at ambient temperature (computed bp 323.4 °C at 760 mmHg; no experimental melting point above 25 °C reported ). Its higher boiling point relative to 1‑naphthoyl chloride also reduces evaporative losses during extended automated runs, improving stoichiometric fidelity.

Mechanistic Probe for Elucidating Steric vs. Electronic Control in Acyl Transfer Reactions

The combination of a weakly electron‑donating methyl group (σₘ ≈ −0.07) and significant ortho‑steric bulk makes 1‑methylnaphthalene‑2‑carbonyl chloride an ideal substrate for physical‑organic studies aimed at deconvoluting steric and electronic contributions to acyl chloride reactivity. Comparative solvolysis kinetics against the unsubstituted 2‑naphthoyl chloride (baseline), 6‑methoxy‑2‑naphthoyl chloride (strong electronic activation), and 1‑naphthoyl chloride (peri‑hydrogen steric effect) provide a matrix of benchmarks against which the ortho‑methyl effect can be quantified, as established by the Grunwald–Winstein correlation frameworks in [4] and [5].

Application

Selection Property

Validation Focus

Sterically gated amide SAR

Ortho-methyl steric gate

Acylation rate and chemoselectivity

Regioselective Friedel–Crafts cyclization

Pre-installed 1-methyl-2-naphthoyl electrophile

Product regiochemistry and cyclization yield

Ambient-temp. liquid reagent for automated platforms

Liquid at ambient temperature

Weighability and transfer accuracy

Steric vs. electronic control probe

Ortho-methyl steric bulk with weak σ-donation

Solvolysis kinetics and GW correlation analysis

• [1] D. N. Kevill, M. J. D'Souza. Forty years of Grunwald–Winstein correlation analysis of solvolysis data: the story of acyl chlorides. J. Phys. Org. Chem. 21, 1035–1044 (2008). View Source
• [2] G. D. Buckley. Oxidative ring closure in the Friedel–Crafts reaction. Part I. Condensation of β‑naphthoyl chloride with α‑methylnaphthalene. J. Chem. Soc. 561–564 (1945). DOI: 10.1039/JR9450000561. View Source
• [3] V. R. Choudhary, S. K. Jana, N. S. Patil. Acylation of naphthalenes and anthracene on sulfated zirconia. J. Catal. 230, 374–383 (2005). View Source
• [4] K.-T. Liu, P. Y.-H. Hwang, H.-I. Chen. Solvolyses of naphthoyl chlorides. Solvent effect and Grunwald–Winstein correlation analyses with YₓBnCl scales. J. Phys. Org. Chem. 15, 750–757 (2002). DOI: 10.1002/poc.549. View Source
• [5] M. J. D'Souza, M. E. Boggs, D. N. Kevill. Correlation of the rates of solvolysis of 2‑furancarbonyl chloride and three naphthoyl chlorides. J. Phys. Org. Chem. 19, 179–185 (2006). DOI: 10.1002/poc.1010. View Source